Cas no 1010-57-7 (4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-nitro-)

• Product Name: 4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-nitro-
• CAS No: 1010-57-7
• MF: C₅H₅N₃O₅
• MW: 187.110300779343
• CID: 1127568
• PubChem ID: 15016820
• Update Time: 2025-04-20

4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-nitro-
• 1010-57-7
• 6-hydroxy-2-methoxy-5-nitro-4(3H)-Pyrimidinone
• DB-118716
• 2-methoxy-5-nitro-4,6-pyrimidinediol
• SCHEMBL9124439
• HLTKFBBNEXAZDT-UHFFFAOYSA-N
• DTXSID701248711
• 4,6-Dihydroxy-2-methoxy-5-nitropyrimidine

• Inchi： 1S/C5H5N3O5/c1-13-5-6-3(9)2(8(11)12)4(10)7-5/h1H3,(H2,6,7,9,10)
• InChI Key： HLTKFBBNEXAZDT-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(=C(C(N1)=O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 187.02295
• Monoisotopic Mass: 187.02292027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 114.06